Cas no 2990-31-0 (Benzaldehyde,4,6-dihydroxy-2,3-dimethyl-)

• Product Name: Benzaldehyde,4,6-dihydroxy-2,3-dimethyl-
• CAS No: 2990-31-0
• Molecular Formula: C₉H₁₀O₃
• Molecular Weight: 166.1739
• CID: 265099
• PubChem ID: 254155

Benzaldehyde,4,6-dihydroxy-2,3-dimethyl- Properties

Names and Identifiers

• Benzaldehyde,4,6-dihydroxy-2,3-dimethyl-
• 4,6-dihydroxy-2,3-dimethylbenzaldehyde
• 2,4-Dihydroxy-5,6-dimethylbenzaldehyd
• 2,4-Dihydroxy-5,6-dimethyl-benzaldehyd
• 2,4-dihydroxy-5,6-dimethylbenzaldehyde
• 4,6-Dihydroxy-2,3-dimethyl-benzaldehyd
• 4,6-dihydroxy-2,3-dimethyl-benzaldehyde
• 5-Methylorcylaldehyd
• 5-Methylorcylaldehyde
• AC1L5PNC
• AC1Q6Q19
• AR-1H7897
• CTK4G4025
• NSC77993
• 2,4-dihydroxy 5,6-dimethyl benzaldehyde
• NSC-77993
• 4,6-Dihydroxy-2,3-dimethylbenzaldehyde #
• .beta.-Resorcylaldehyde, 5,6-dimethyl-
• 2990-31-0
• DTXSID50291789
• 5,6-dimethyl-beta-resorcylaldehyde
• SCHEMBL10470456
• CHEBI:146173
• .beta.-Resorcylaldehyde,6-dimethyl-
• 2,4-dihydroxy 5,6-dimethylbenzaldehyde
• Benzaldehyde,6-dihydroxy-2,3-dimethyl-
• Benzaldehyde, 4,6-dihydroxy-2,3-dimethyl-

• InChIKey： LQIYIUJTJNQJTJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O3/c1-5-6(2)8(11)3-9(12)7(5)4-10/h3-4,11-12H,1-2H3
• SMILES： OC1C=C(O)C(C=O)=C(C)C=1C

Computed Properties

• Exact Mass: 166.063
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 166.063
• Heavy Atom Count: 12
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 1.52710
• PSA: 57.53
• Refractive Index: 1.629
• Boiling Point: 328.9°Cat760mmHg
• Flash Point: 166.9°C
• Density: 1.273

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hydroxybenzaldehydes